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Compound of Interest

Compound Name: Bz-OMe-rA

Cat. No.: B15586667

Get Quote

Technical Support Center: 2'-OMe-A(Bz)
Phosphoramidite

This technical support center provides troubleshooting guidance and frequently asked

guestions (FAQs) for researchers, scientists, and drug development professionals experiencing
low coupling efficiency with 2'-OMe-A(Bz) phosphoramidite during oligonucleotide synthesis.

Troubleshooting Guide: Low Coupling Efficiency

Low coupling efficiency with 2'-OMe-A(Bz) phosphoramidite is a common issue primarily driven
by its steric bulk and sensitivity to moisture. Follow this step-by-step guide to diagnose and
resolve the problem.

Problem: A significant drop in trityl signal is observed, indicating poor coupling of 2'-OMe-A(Bz)
phosphoramidite.

Workflow for Diagnosing and Resolving Low Coupling Efficiency:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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